Cas no 1249061-77-5 (6-fluoro-N-(3-methylcyclohexyl)pyridin-2-amine)

• Product Name: 6-fluoro-N-(3-methylcyclohexyl)pyridin-2-amine
• CAS No: 1249061-77-5
• MF: C₁₂H₁₇FN₂
• MW: 208.275186300278
• CID: 5098605
• PubChem ID: 61227624
• Update Time: 2026-03-02

6-fluoro-N-(3-methylcyclohexyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 6-fluoro-N-(3-methylcyclohexyl)-
• 6-fluoro-N-(3-methylcyclohexyl)pyridin-2-amine

• Inchi： 1S/C12H17FN2/c1-9-4-2-5-10(8-9)14-12-7-3-6-11(13)15-12/h3,6-7,9-10H,2,4-5,8H2,1H3,(H,14,15)
• InChI Key： AOMOWWMQRYFHPZ-UHFFFAOYSA-N
• SMILES： C1(NC2CCCC(C)C2)=NC(F)=CC=C1

Additional information on 6-fluoro-N-(3-methylcyclohexyl)pyridin-2-amine

Introduction to Compound with CAS No. 1249061-77-5 and Product Name: 6-fluoro-N-(3-methylcyclohexyl)pyridin-2-amine

The compound with the CAS number 1249061-77-5 and the product name 6-fluoro-N-(3-methylcyclohexyl)pyridin-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluorine atom at the 6-position of the pyridine ring and a bulky 3-methylcyclohexyl amine side chain contributes to its distinct pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms. Fluorine substitution is a well-established strategy in medicinal chemistry due to its ability to enhance metabolic stability, binding affinity, and overall bioavailability of drug candidates. The fluorine atom in 6-fluoro-N-(3-methylcyclohexyl)pyridin-2-amine is strategically positioned to interact with biological targets, thereby modulating their activity. This positional influence is critical in determining the compound's efficacy and selectivity in therapeutic applications.

The 3-methylcyclohexyl moiety in the compound's structure adds another layer of complexity, contributing to its lipophilicity and solubility characteristics. This side chain not only influences the compound's pharmacokinetic behavior but also plays a crucial role in its interaction with biological receptors. The combination of these structural features makes 6-fluoro-N-(3-methylcyclohexyl)pyridin-2-amine a versatile scaffold for designing drugs targeting various diseases.

Recent studies have highlighted the importance of fluorinated pyridines in the development of antiviral and anticancer agents. The electron-withdrawing nature of the fluorine atom enhances the electrophilicity of the pyridine ring, facilitating interactions with nucleophilic sites on biological targets. This property has been exploited in the design of compounds that exhibit potent antiviral activity against RNA viruses, including those responsible for influenza and COVID-19. The structural motif present in 6-fluoro-N-(3-methylcyclohexyl)pyridin-2-amine aligns well with these requirements, suggesting its potential as an antiviral agent.

Furthermore, the compound's ability to modulate enzyme activity has been explored in the context of anticancer therapy. By targeting key enzymes involved in cell proliferation and survival, such as kinases and proteases, 6-fluoro-N-(3-methylcyclohexyl)pyridin-2-amine could potentially inhibit tumor growth and induce apoptosis. Preliminary computational studies have indicated that this compound may exhibit inhibitory effects on several cancer-related enzymes, warranting further experimental validation.

The synthesis of 6-fluoro-N-(3-methylcyclohexyl)pyridin-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this compound. These synthetic strategies not only enhance efficiency but also allow for modifications that can fine-tune its pharmacological properties.

The pharmacological profile of 6-fluoro-N-(3-methylcyclohexyl)pyridin-2-amine is further influenced by its solubility and bioavailability characteristics. The presence of the bulky cyclohexyl group increases its lipophilicity, which can be advantageous for crossing biological membranes. However, it also necessitates careful optimization to balance solubility with metabolic stability. Recent advancements in drug delivery systems have provided innovative solutions to enhance the bioavailability of such compounds, ensuring their effective delivery to target sites within the body.

In conclusion, 6-fluoro-N-(3-methylcyclohexyl)pyridin-2-amine represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its incorporation into drug development pipelines holds promise for addressing various diseases, particularly those involving viral infections and cancer. Continued research into this compound will likely uncover additional insights into its mechanisms of action and potential clinical applications.